Halogen-, oxidant- and directing group-free synthesis of donor–acceptor type conjugated polymers†

Chemical Communications Pub Date: 2023-10-18 DOI: 10.1039/D3CC04501C

Abstract

An intermolecular hydrogen migration from dibutadienylpyridine to dialkynylthiophene catalysed by [Ru(η6-naphthalene)(η4-oxa-bnd)] (oxa-bnd = 9-oxabicyclo[3.3.1]nona-2,6-diene) produces poly(dialkynylthiophene-alt-dibutadienylpyridine). The exact alternating copolymerisation nature is shown by MALDI-TOF MS.

Graphical abstract: Halogen-, oxidant- and directing group-free synthesis of donor–acceptor type conjugated polymers
Recommended Literature